N1-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-N2-phenyloxalamide

• IUPAC Name: N-[2-(dimethylamino)-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-N'-phenyloxamide
• InChI: InChI=1S/C21H26N4O2/c1-24(2)19(15-9-10-18-16(13-15)11-12-25(18)3)14-22-20(26)21(27)23-17-7-5-4-6-8-17/h4-10,13,19H,11-12,14H2,1-3H3,(H,22,26)(H,23,27)
• InChI Key: BWOIPYGMKURIEO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NC3=CC=CC=C3)N(C)C
• Molecular Formula: C21H26N4O2
• Molecular Weight: 366.5 g/mol

Description

N1-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-N2-phenyloxalamide, commonly known as DMXAA, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. DMXAA belongs to the class of compounds known as vascular disrupting agents (VDAs), which are designed to target the blood vessels that supply tumors, leading to their destruction.

Scientific Research Applications

Anticancer Research

Recent studies have highlighted the potential of compounds similar to N1-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-N2-phenyloxalamide in anticancer research. One such study focuses on 11H-Isoquino[4,3-c]cinnolin-12-ones, which have been identified as novel anticancer agents with potent topoisomerase I-targeting activity and cytotoxicity. These compounds, including variants with a 2-(N,N-dimethylamino)ethyl group, demonstrated significant anticancer properties in human tumor xenograft models using the non-estrogen responsive breast tumor cell line MDA-MB-435, showing promise in inhibiting tumor growth in vivo (Ruchelman et al., 2004).

Neurokinin-1 Receptor Antagonism

Another area of research is the development of neurokinin-1 receptor antagonists. A study describes a compound, 1-(5-[[(2R,3S)-2-([(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy)-3-(4-fluorophenyl)morpholin-4-yl]methyl]-2H-1,2,3-triazol-4-yl)-N,N-dimethylmethanamine hydrochloride, which is a high-affinity, orally active h-NK(1) receptor antagonist. This compound has shown effectiveness in pre-clinical tests relevant to clinical efficacy in emesis and depression (Harrison et al., 2001).

Alzheimer's Disease Research

In the field of Alzheimer's disease, a study utilized a derivative of a similar compound, 2-(1-(6-[(2-[18F]fluoroethyl)(methyl)amino]-2-naphthyl)ethylidene)malononitrile ([18F]FDDNP), for positron emission tomography. This technique allowed for the non-invasive monitoring of neurofibrillary tangles and beta-amyloid plaques in the brains of living Alzheimer's disease patients, offering significant insights into the disease's progression and potential treatments (Shoghi-Jadid et al., 2002).

Fluorescent pH Sensors

Compounds related to this compound are also used in the development of fluorescent sensors. A study demonstrated the use of N-[2-(dimethylamino)ethyl]benzimidazo[2,1-a]benz[de]isoquinoline-7-one-12-carboxylamide (L1) as a probe that exhibited a fluorescence ‘turn-on’ response to H+ in acetonitrile/H2O solution. This type of sensor has potential applications in various scientific and industrial settings (Liu et al., 2015).